Cas no 28393-04-6 (5,7-Dodecadiynedioicacid)

• Product Name: 5,7-Dodecadiynedioicacid
• CAS No: 28393-04-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 252783
• PubChem ID: 2758729
• Update Time: 2025-04-19

5,7-Dodecadiynedioicacid Chemical and Physical Properties

Names and Identifiers

• 5,7-Dodecadiynedioicacid
• dodeca-5,7-diynedioic acid
• Dodeca-5,7-diindisaeure
• 5,7-Dodecadiynedioic acid
• Dodeca-5,7-diynedioicAcid
• DTXSID40374459
• A819432
• 28393-04-6
• SCHEMBL631018

• MDL： MFCD00236365
• Inchi： 1S/C12H14O4/c13-11(14)9-7-5-3-1-2-4-6-8-10-12(15)16/h5-10H2,(H,13,14)(H,15,16)
• InChI Key： SVCWXPPYJQWHRS-UHFFFAOYSA-N
• SMILES： OC(CCCC#CC#CCCCC(=O)O)=O

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.217
• Melting Point: 142 °C
• Boiling Point: 494.6°C at 760 mmHg
• Flash Point: 267°C
• Refractive Index: 1.534
• PSA: 74.60000
• LogP: 1.50300
• Solubility: Not determined

5,7-Dodecadiynedioicacid Security Information

• Safety Instruction： S22; S24/25